Cas no 676543-79-6 (2,3-Dioxabicyclo[2.2.2]oct-7-en-5-ol, (1R,4R,5R)-)

• Product Name: 2,3-Dioxabicyclo[2.2.2]oct-7-en-5-ol, (1R,4R,5R)-
• CAS No: 676543-79-6
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 394382
• PubChem ID: 11434954
• Update Time: 2025-04-19

2,3-Dioxabicyclo[2.2.2]oct-7-en-5-ol, (1R,4R,5R)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Dioxabicyclo[2.2.2]oct-7-en-5-ol, (1R,4R,5R)-
• (1R,4R,8R)-2,3-dioxabicyclo[2.2.2]oct-5-en-8-ol
• 676543-79-6
• DTXSID40465679

• Inchi： 1S/C6H8O3/c7-5-3-4-1-2-6(5)9-8-4/h1-2,4-7H,3H2/t4-,5+,6+/m0/s1
• InChI Key： DRRIYZQOHCHRML-KVQBGUIXSA-N
• SMILES： O1[C@@H]2C=C[C@@H](C[C@H]2O)O1

Computed Properties

• Exact Mass: 128.04734
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,2-dioxanes